![molecular formula C18H17N5OS B4936954 N-(4-cyano-1-methyl-1H-pyrazol-5-yl)-2-(2-quinolinylthio)butanamide](/img/structure/B4936954.png)
N-(4-cyano-1-methyl-1H-pyrazol-5-yl)-2-(2-quinolinylthio)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-cyano-1-methyl-1H-pyrazol-5-yl)-2-(2-quinolinylthio)butanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as QL-IX-55 and has been studied extensively for its mechanism of action and physiological effects.
Mechanism of Action
The mechanism of action of QL-IX-55 involves the inhibition of the enzyme PARP-1, which is involved in DNA repair and cell survival. By inhibiting PARP-1, QL-IX-55 induces DNA damage and cell death in cancer cells. In addition, QL-IX-55 has been shown to modulate various signaling pathways involved in inflammation and immune response.
Biochemical and Physiological Effects:
QL-IX-55 has been shown to have various biochemical and physiological effects, including the induction of apoptosis, inhibition of cell proliferation, and modulation of immune response. In addition, QL-IX-55 has been shown to improve cognitive function and protect against neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
QL-IX-55 has several advantages for lab experiments, including its potency and specificity for PARP-1 inhibition. However, QL-IX-55 has some limitations, including its low solubility in water and potential toxicity at high concentrations.
Future Directions
There are several future directions for research on QL-IX-55, including the development of more potent and selective PARP-1 inhibitors, the exploration of its potential applications in other disease areas, and the investigation of its mechanism of action in more detail. In addition, further studies are needed to determine the optimal dosing and administration of QL-IX-55 in preclinical and clinical settings.
Synthesis Methods
The synthesis of QL-IX-55 involves the reaction of 2-mercaptoquinoline with 4-cyano-1-methyl-1H-pyrazole-5-carboxylic acid, followed by coupling with 2-bromo-N-(butan-2-yl)acetamide. The final product is obtained through purification and isolation using column chromatography.
Scientific Research Applications
QL-IX-55 has been studied for its potential applications in various scientific fields, including cancer research, neurology, and immunology. In cancer research, QL-IX-55 has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurology, QL-IX-55 has been studied for its potential neuroprotective effects and its ability to improve cognitive function. In immunology, QL-IX-55 has been shown to modulate the immune response and reduce inflammation.
properties
IUPAC Name |
N-(4-cyano-2-methylpyrazol-3-yl)-2-quinolin-2-ylsulfanylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N5OS/c1-3-15(18(24)22-17-13(10-19)11-20-23(17)2)25-16-9-8-12-6-4-5-7-14(12)21-16/h4-9,11,15H,3H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNNGQBPVUDQHCW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1=C(C=NN1C)C#N)SC2=NC3=CC=CC=C3C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.